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MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan (SHR-A1811 Drug-linker) is a drug-linker conjugate

used in the construction of ADCs [1] [2]. Its core function is to tether a potent cytotoxic payload, Exatecan,

to a tumor-targeting monoclonal antibody via a cleavable peptide linker [1]. This design allows for the

targeted delivery of the chemotherapy agent directly to cancer cells, aiming to maximize antitumor efficacy

while minimizing damage to healthy tissues [3].

The conjugate consists of two primary functional units:

Payload: Exatecan, a DNA Topoisomerase I inhibitor that disrupts DNA replication in cancer cells [1]
[2].

Linker: The MC-Gly-Gly-Phe-Gly peptide sequence, which is cleaved inside target cells to release
the active drug [4].

This specific linker is a key component of the ADC Trastuzumab rezetecan (SHR-A1811), which targets

the HER2 protein and is used in HER2-positive breast cancer research [5].

Application Notes & Key Data

For a quick overview, the table below summarizes the core physicochemical and biological characteristics of

MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan.
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Property Description / Value

CAS Number 2414254-51-4 [1] [6] [2]

Molecular Formula C₅₅H₆₀FN₉O₁₃ [1] [6] [2]

Molecular Weight 1074.12 g/mol [1] [6] [2]

Biological Target DNA Topoisomerase I (via Exatecan payload) [1] [2]

Primary Application Drug-linker conjugate for Antibody-Drug Conjugates (ADCs) [1] [2]

Related ADC (Example) Trastuzumab rezetecan (SHR-A1811) [5]

Purity ≥97.37% to ≥98% (from supplier data) [1] [2]

Experimental Protocols

Here are detailed handling and usage protocols based on available data.

Sample Handling, Storage, and Stock Solution Preparation

Proper handling is critical for maintaining the stability and activity of this compound.

Appearance: White to off-white or light yellow solid powder [1] [7] [2].
Storage Conditions:

Powder: Store at -20°C, in a sealed container, protected from moisture and light. Stable for
several years under these conditions [1] [7] [2].

Solution (Stock): Once dissolved, store aliquots at -80°C for up to 6 months, or at -20°C for up
to 1 month. Avoid repeated freeze-thaw cycles [1] [2].

Solubility Data:
In Vitro: The compound is soluble in DMSO. A typical stock concentration of 25 mg/mL can be

prepared in DMSO [1] [2].
Preparation of Stock Solution (Example: 10 mM in DMSO):

Allow the product vial to warm to room temperature before opening to avoid moisture
condensation.

Weigh out 1.07 mg of MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan.
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Add 100 μL of anhydrous DMSO to the vial.

Gently vortex or sonicate the mixture until a clear solution is obtained. The resulting solution will
be 10 mM.

In Vivo Formulation and Dosing Protocols

For animal studies, the stock solution must be formulated further. The table below outlines two common

formulations suitable for parenteral administration (e.g., IP, IV, SC) [7] [2].

Formulation
Component

Formulation 1 Formulation 2

DMSO Stock
Solution

10% 10%

PEG300 - 40%

Tween 80 5% 5%

Saline (0.9%
NaCl)

85% 45%

Preparation
Instructions

Mix 100 μL DMSO stock → Add 50
μL Tween 80 → Vortex → Add 850

μL Saline → Mix well.

Mix 100 μL DMSO stock → Add 400 μL
PEG300 → Add 50 μL Tween 80 → Vortex

→ Add 450 μL Saline → Mix well.

Mechanism of Action and Workflow

The following diagram illustrates the core mechanism of action for ADCs built using this drug-linker

conjugate, from systemic circulation to cancer cell death.
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A key advantage of ADCs utilizing topoisomerase I inhibitor payloads like Exatecan is the bystander effect.

The following diagram illustrates how this effect can kill adjacent cancer cells, even those not expressing the

target antigen [3].
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Critical Considerations for Researchers

Research Use Only: This compound is strictly for research purposes and is not intended for

diagnostic or therapeutic use in humans [1] [2].
Solubility and Formulation: The compound has low aqueous solubility. The provided in vivo
formulations are starting points and may require optimization for specific research models to ensure
stability and bioavailability [7] [2].

Bystander Effect Validation: While a potential advantage, the presence and extent of the bystander
effect should be empirically validated in your specific experimental system, as it depends on the

permeability of the released payload and the tumor microenvironment [3].
Control Experiments: Always include appropriate controls, such as unconjugated antibody, free

Exatecan, and an isotype-control ADC, to accurately attribute observed effects to the targeted
delivery mechanism.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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